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Compound of Interest

Compound Name: MeCM

Cat. No.: B039151 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of Methylene Chloride, also known as Dichloromethane (DCM), is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment. Adherence to these procedural steps

is critical to minimize exposure and mitigate risks associated with this chemical.

Personal Protective Equipment (PPE) Specifications
Proper selection of PPE is the first line of defense against Methylene Chloride exposure. The

following tables summarize the recommended PPE and their specifications.

Table 1: Glove Compatibility and Breakthrough Times for Methylene Chloride
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Glove Material
Breakthrough Time
(minutes)

Rating Notes

Polyethylene Vinyl

Alcohol/Ethylene Vinyl

Alcohol (PVA/EVA)

>480 Excellent
Recommended for

prolonged contact.[1]

Viton®/Butyl Rubber

Laminate
113 Good

Suitable for tasks with

moderate exposure

duration.[2][3]

Nitrile 20 Poor

Not recommended for

direct or prolonged

contact. Readily

penetrates.[2][4]

Should only be used

as an outer glove for

splash protection and

changed frequently.[4]

Latex Limited Use Not Recommended
Offers minimal

protection.[5]

Neoprene Limited Use Not Recommended
Readily penetrated by

Methylene Chloride.[4]

Data sourced from various chemical resistance guides. Breakthrough times can be affected by

glove thickness, chemical concentration, temperature, and frequency of contact.[6]

Table 2: Respiratory Protection for Airborne Methylene Chloride
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Airborne Concentration
Minimum Respiratory Protection
Requirement

Up to 1250 ppm

Full facepiece supplied-air respirator operated in

negative pressure (demand) mode. OR Full

facepiece self-contained breathing apparatus

(SCBA) operated in negative pressure (demand)

mode.[7]

Up to 5000 ppm

Continuous flow supplied-air respirator, full

facepiece. OR Pressure demand supplied-air

respirator, full facepiece. OR Positive pressure

full facepiece SCBA.[7]

Emergency Escape

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted

organic vapor canister. OR Any appropriate

escape-type, self-contained breathing

apparatus.[8]

Note: Air-purifying respirators are not suitable for routine use with Methylene Chloride due to

the short service life of the cartridges.[9] A complete respiratory protection program, including fit

testing and training, is required when respirators are necessary.[9][10]

Experimental Workflow for Safe Handling of
Methylene Chloride
The following diagram outlines the logical workflow for ensuring safety from initial preparation

to the completion of work with Methylene Chloride.
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Preparation Phase

Handling Phase

Completion & Disposal Phase

Review Safety Data Sheet (SDS)

Ensure adequate ventilation (Fume Hood)

Designate work area

Assemble all necessary PPE

Don PPE correctly

Perform work within designated area

Keep containers closed when not in use

Monitor for spills or contamination

Segregate waste

Decontaminate work surfaces

Doff PPE correctly

Dispose of waste and PPE

Click to download full resolution via product page

Caption: Workflow for Safe Methylene Chloride Handling.
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Operational Plan: Step-by-Step Guidance
1. Preparation:

Review the Safety Data Sheet (SDS): Before any procedure, thoroughly read the SDS for

Methylene Chloride.

Engineering Controls: All work with Methylene Chloride must be conducted in a properly

functioning chemical fume hood.[11]

Designated Area: Establish a designated area for working with Methylene Chloride and label

it accordingly.

Assemble PPE: Gather all necessary PPE as outlined in Tables 1 and 2. Ensure gloves are

the correct type and are inspected for any defects before use.

2. Donning Personal Protective Equipment: The following sequence should be followed to

ensure proper protection.[12][13]

Hand Hygiene: Wash hands thoroughly.

Gown/Lab Coat: Put on a lab coat or chemical-resistant gown.

Respirator (if required): Don the appropriate, fit-tested respirator.

Eye Protection: Put on chemical splash goggles or a face shield.[10]

Gloves: Don the inner, chemically resistant gloves (e.g., PVA/EVA laminate), followed by a

pair of outer gloves (e.g., nitrile) for physical protection.[4] Pull the cuffs of the gloves over

the sleeves of the lab coat.

3. Doffing Personal Protective Equipment: To prevent contamination, remove PPE in the

following order.[12][13][14]

Outer Gloves: Remove the outer gloves, turning them inside out.

Gown and Inner Gloves: Remove the gown and inner gloves together, rolling them away

from the body and turning them inside out. Dispose of them immediately in the designated
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waste container.

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove eye protection.

Respirator (if used): Remove the respirator.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan
1. Waste Segregation:

All Methylene Chloride waste is considered hazardous.[15]

Liquid waste should be collected in a designated, labeled, and sealed container.

Solid waste, including contaminated gloves, absorbent materials, and disposable lab coats,

should be double-bagged in clear plastic bags, labeled, and kept in a fume hood until

collection.[11]

2. Disposal Procedure:

Never dispose of Methylene Chloride down the sink.[11]

Contaminated disposables must be discarded as hazardous waste according to institutional

and local regulations.[11][16]

Waste containers should be kept closed at all times when not in use.[11]

Arrange for hazardous waste pickup through your institution's Environmental Health and

Safety (EHS) department.

Emergency Procedures
1. Skin Contact:

Immediately remove contaminated clothing.
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Wash the affected area with soap and water for at least 15 minutes.[11]

Seek medical attention if irritation persists.

2. Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.[8]

3. Inhalation:

Move the affected person to fresh air immediately.

If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial

respiration.

Seek immediate medical attention.

4. Spill:

Small Spill (<1 L): If trained, use a spill kit with absorbent material to contain the spill. Wear

appropriate PPE during cleanup.[11]

Large Spill (>1 L): Evacuate the area and alert others. Contact your institution's EHS

department or emergency response team immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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